3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-(4-((3-fluorophenyl)sulfonyl)piperazin-1-yl)pyridazine
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Description
3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-(4-((3-fluorophenyl)sulfonyl)piperazin-1-yl)pyridazine is a useful research compound. Its molecular formula is C19H21FN6O2S and its molecular weight is 416.48. The purity is usually 95%.
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Scientific Research Applications
Molecular Synthesis and Characterization
The compound is involved in the synthesis of sulfonamide derivatives, particularly in heterocyclic compounds, signifying its importance in exploring substances with potential biological activities. It's part of a group of molecules known for their ability to inhibit human carbonic anhydrases, crucial in various biochemical processes. The synthesis involves multiple stages, including the conversion of arylpyridazinones and nucleophilic substitution, showcasing its role in complex chemical procedures and the potential to create new molecules with significant biochemical relevance (Komshina et al., 2020).
Biological Evaluation and Potential Anticancer Properties
This compound has been associated with the synthesis of derivatives that show significant biological activities. In particular, derivatives with a piperazine substituent displayed remarkable anticancer properties when screened across various cancer cell lines, including those of the lungs, kidneys, CNS, ovaries, prostate, breast cancer, epithelial cancer, leukemia, and melanoma. The effectiveness of these compounds highlights the potential therapeutic applications of the molecule in cancer treatment (Turov, 2020).
Plant Growth Stimulation and Biological Evaluation
Novel derivatives of this compound, including those combined with pyrazolyl-pyridazine moiety with pyrimidine, 1,3,5-triazine, and 1,3,4-oxadiazole rings, have shown pronounced plant growth stimulant activity. This indicates its potential utility in agriculture for enhancing plant growth and productivity. The active compounds were subject to further studies and field trials, suggesting potential commercial applications in agriculture (Yengoyan et al., 2018).
Antibacterial and Antimicrobial Properties
Derivatives of this compound have been synthesized and characterized, with some showing promising antibacterial and antimicrobial properties. This includes potential action against various bacterial strains, indicating its importance in developing new antimicrobial agents and contributing to the fight against microbial resistance (Raparla et al., 2013).
Properties
IUPAC Name |
3-(3,5-dimethylpyrazol-1-yl)-6-[4-(3-fluorophenyl)sulfonylpiperazin-1-yl]pyridazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21FN6O2S/c1-14-12-15(2)26(23-14)19-7-6-18(21-22-19)24-8-10-25(11-9-24)29(27,28)17-5-3-4-16(20)13-17/h3-7,12-13H,8-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFVSMGRBFWRMED-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=NN=C(C=C2)N3CCN(CC3)S(=O)(=O)C4=CC=CC(=C4)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21FN6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.